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Compound of Interest

Compound Name: Z-VEID-AFC

Cat. No.: B15590422

For researchers and scientists at the forefront of drug development, ensuring laboratory safety
is paramount. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of Z-VEID-AFC, a fluorogenic substrate for caspase-6. By
adhering to these procedural steps, you can minimize risks and maintain a safe research
environment.

Immediate Safety and Handling Protocols

Z-VEID-AFC, while a valuable tool in apoptosis research, requires careful handling to avoid
potential exposure. The following table summarizes the key safety information. All personnel
should be thoroughly familiar with the Safety Data Sheet (SDS) provided by the manufacturer
before commencing any work.
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Parameter

Information

Source

Signal Word

Warning

[1]

Hazard Statements

Causes skin irritation. Causes
serious eye irritation. May
cause damage to organs
through prolonged or repeated
exposure. Harmful to aquatic

life with long lasting effects.

[1]

Precautionary Statements

Do not ingest, inhale, get in
eyes, on skin, or on clothing.
Wash thoroughly after
handling. Ensure good
ventilation/exhaustion at the

workplace.

[1](21[3]

Storage

Store at -20°C. Keep

receptacle tightly sealed.

[2]

Solubility

Soluble in DMSO.

[2]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling Z-VEID-AFC. The

following PPE is mandatory to prevent skin and eye contact, as well as inhalation of the

compound.
Equipment Specification
Gloves Chemical-resistant gloves (e.qg., nitrile).

Eye Protection

Safety glasses with side shields or goggles.

Lab Coat

Standard laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If aerosolization is

possible, a fume hood should be utilized.
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Disposal Plan

Proper disposal of Z-VEID-AFC and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Dispose of in accordance with local, state, and
Unused Z-VEID-AFC federal regulations for chemical waste. Do not

allow to enter sewers or water systems.

Decontaminate glassware with an appropriate
Contaminated Labware solvent. Dispose of single-use plastics as

chemical waste.

Collect all liquid waste containing Z-VEID-AFC
Liquid Waste in a designated, sealed container for chemical

waste disposal.

Experimental Protocol: Caspase-6 Activity Assay

This section provides a detailed methodology for a typical caspase-6 activity assay using a
fluorogenic substrate like Z-VEID-AFC. This protocol is for informational purposes and should
be adapted to specific experimental needs.

Materials:

Cell lysate containing active caspase-6

Z-VEID-AFC substrate

Assay Buffer (e.g., 20 mM HEPES, 10% sucrose, 0.1% CHAPS, 2 mM DTT)

96-well black microplate

Fluorometric plate reader

Procedure:
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» Prepare Reagents: Thaw all reagents on ice. Prepare the assay buffer and the Z-VEID-AFC
substrate solution at the desired concentration in the assay buffer.

o Sample Preparation: Prepare cell lysates according to your established laboratory protocol.
Determine the protein concentration of each lysate.

e Assay Setup: In a 96-well black microplate, add a specific amount of protein from each cell
lysate to individual wells.

e |nitiate Reaction: Add the Z-VEID-AFC substrate solution to each well to initiate the
enzymatic reaction.

 Incubation: Incubate the plate at 37°C, protected from light.

o Measurement: Measure the fluorescence at regular intervals using a fluorometric plate
reader with an excitation wavelength of approximately 400 nm and an emission wavelength
of approximately 505 nm.[2]

o Data Analysis: Calculate the rate of AFC release, which is proportional to the caspase-6
activity in the sample.

Visualizing the Handling Workflow and Signaling
Pathway

To further clarify the procedural steps and the biological context of Z-VEID-AFC, the following
diagrams have been generated.
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Caption: A logical workflow for the safe handling and disposal of Z-VEID-AFC.
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Caption: The role of Z-VEID-AFC in the caspase-6 mediated apoptotic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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